Cas no 2228136-66-9 (1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2228136-66-9
• MF: C₉H₆ClF₅O₂
• MW: 276.587759494781
• CID: 5975224
• PubChem ID: 165633486
• Update Time: 2025-10-29

1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol
• 1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-ol
• 2228136-66-9
• EN300-1970375

• Inchi： 1S/C9H6ClF5O2/c10-5-3-4(7(16)9(13,14)15)1-2-6(5)17-8(11)12/h1-3,7-8,16H
• InChI Key： WWIDRWGWJBCTSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)(F)F)O)OC(F)F

Computed Properties

• Exact Mass: 275.9976479g/mol
• Monoisotopic Mass: 275.9976479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol

1-3-Chloro-4-(Difluoromethoxy)Phenyl-2,2,2-Trifluoroethan-1-Ol

The compound 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2228136-66-9) is a highly fluorinated aromatic alcohol with a complex structure. This molecule is characterized by the presence of a phenyl ring substituted with a chlorine atom at the 3-position and a difluoromethoxy group at the 4-position. The alcohol group is attached to a trifluoroethyl chain, which introduces significant electron-withdrawing effects due to the highly electronegative fluorine atoms. This unique combination of functional groups makes this compound a valuable building block in organic synthesis and material science.

Recent studies have highlighted the potential of 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol in the development of advanced materials. For instance, its fluorinated nature imparts excellent thermal stability and chemical resistance, making it suitable for applications in high-performance polymers and coatings. Researchers have also explored its role as an intermediate in the synthesis of bioactive molecules, where its electronic properties and reactivity can be fine-tuned to achieve desired pharmacological effects.

The synthesis of 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol typically involves multi-step reactions, including nucleophilic substitutions and Friedel-Crafts acylation. The introduction of the trifluoroethyl group is often achieved through a combination of electrophilic substitution and subsequent oxidation steps. The presence of the difluoromethoxy group adds complexity to the synthesis but also enhances the compound's versatility in various chemical transformations.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for drug candidates targeting specific biological pathways. Its ability to modulate molecular interactions through its fluorinated groups makes it an attractive candidate for drug design. Additionally, its use in agrochemicals has been explored due to its potential as a bioactive agent with selective toxicity against certain pests.

From an environmental perspective, 1-3-chloro-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol exhibits low aqueous solubility and moderate persistence in natural systems. However, ongoing research aims to develop greener synthetic routes and degradation pathways to minimize its environmental footprint. These efforts are part of broader initiatives to promote sustainable chemistry practices across industries.

Looking ahead, the continued exploration of 1-3-chloro-difluoromethoxyphenyl-trifluoroethyl alcohol (CAS No. 2228136-66-) will likely uncover new applications in fields such as electronics and optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic materials. Furthermore, its role as a chiral auxiliary in asymmetric synthesis could revolutionize the production of enantiomerically pure compounds.